Cas no 1804425-97-5 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine
• CAS No: 1804425-97-5
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881324
• Update Time: 2025-06-12

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-2-3-1-4(13)7(11)12-5(3)6(9)10/h1,6,13H,2H2
• InChI Key： DFZKEVBTLSUWPR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(N=C1C(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine (CAS No. 1804425-97-5): A Comprehensive Overview

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine (CAS No. 1804425-97-5) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and hydroxypyridine functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its structural complexity and functional diversity make it a valuable intermediate for synthesizing advanced chemical entities.

The growing interest in fluorinated pyridines and their derivatives, such as 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine, stems from their enhanced metabolic stability and bioavailability. These properties are particularly relevant in drug discovery, where researchers are constantly seeking compounds with improved pharmacokinetic profiles. The incorporation of fluorine atoms and chloromethyl groups into the pyridine ring often leads to increased lipophilicity and binding affinity, making this compound a promising candidate for further exploration.

In recent years, the demand for heterocyclic compounds like 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine has surged, driven by their applications in crop protection and pharmaceutical intermediates. The agrochemical industry, for instance, leverages such compounds to develop next-generation pesticides with higher efficacy and lower environmental impact. Similarly, in pharmaceuticals, these molecules serve as key building blocks for kinase inhibitors and antiviral agents, addressing pressing global health challenges.

One of the most frequently searched questions related to this compound is: *"What are the synthetic routes for 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine?"* Researchers have developed several efficient methodologies, including halogenation and nucleophilic substitution reactions, to introduce the chloromethyl and difluoromethyl groups onto the pyridine core. These synthetic strategies are often optimized for scalability and cost-effectiveness, catering to industrial needs.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of fluorinated pyridines. Studies have shown that the presence of a hydroxyl group at the 5-position of the pyridine ring can significantly influence the compound's reactivity and biological activity. This insight has spurred further investigations into modifying the 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine scaffold to enhance its therapeutic or agrochemical potential.

From an environmental perspective, the sustainability of producing 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine is a critical consideration. Innovations in green chemistry have led to the development of eco-friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. These advancements align with the global push toward sustainable chemical manufacturing, a topic of immense interest to both academia and industry.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-5-hydroxypyridine (CAS No. 1804425-97-5) represents a versatile and highly functionalized pyridine derivative with broad applications in life sciences. Its unique structural features, combined with the growing demand for fluorinated heterocycles, position it as a compound of significant scientific and commercial value. As research continues to uncover new possibilities for this molecule, its role in addressing contemporary challenges in drug discovery and agrochemical innovation will undoubtedly expand.